Cas no 93-58-3 (Methyl benzoate)

Methyl benzoate structure
Methyl benzoate structure
Product Name:Methyl benzoate
CAS No:93-58-3
MF:C8H8O2
MW:136.147922515869
MDL:MFCD00008421
CID:34709
PubChem ID:24851053
Update Time:2024-10-26

Methyl benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl benzoate
    • BENZOIC ACID METHYL ESTER
    • ESSENCE OF NIOBE
    • FEMA 2683
    • METHYL BENZENECARBOXYLATE
    • NIOBE OIL
    • OIL OF NIOBE
    • RARECHEM AL BF 0531
    • Benzoesαuremethylester
    • Methyl ester of benzoic acid
    • Methylbenzoat
    • Methylester kyseliny benzoove
    • Oilofmiobe
    • Oniobe oil
    • Oxidate le
    • Slethylbenzoat
    • METHYL BENZOATE PURE
    • Clorius
    • METHYL BENZOATE (20 LT )
    • METHYL BENZOATE FOR SYNTHESIS
    • NSC 9394
    • SMR001216584
    • MLS001050185
    • Methylbenzoate
    • Guaiacol Imp. E (EP): Methyl Benzoate
    • NCGC00091665-01
    • Z19825577
    • UNII-6618K1VJ9T
    • Methyl benzoate, natural, >=98%, FCC, FG
    • Benzoic acid-methyl ester
    • Methyl benzoate, >=99% (GC)
    • J-522592
    • CHEBI:72775
    • FEMA No. 2683
    • Methyl-benzenecarboxylate
    • Methyl benzoate, for synthesis, 98.0%
    • NCGC00256939-01
    • BP-31073
    • 6618K1VJ9T
    • Benzoic acid, methyl ester
    • UN2938
    • METHYL BENZOATE [MI]
    • SCHEMBL7200
    • Tox21_303198
    • METHYL BENZOATE [HSDB]
    • SCHEMBL10330498
    • UN 2938
    • 1ST000770
    • EINECS 202-259-7
    • CAS-93-58-3
    • C20645
    • Methyl benzoate, >=98%, FCC, FG
    • Methylester kyseliny benzoove [Czech]
    • VS-02533
    • MFCD00008421
    • CCRIS 5851
    • Q417328
    • DTXSID5025572
    • EC 202-259-7
    • Methyl benzoate [UN2938] [Keep away from food]
    • F0001-2239
    • B0074
    • CLORIUS-
    • methyloxycarbonylbenzene
    • Benzoato de metilo
    • DTXCID405572
    • EN300-15500
    • METHYL BENZOATE [FHFI]
    • SCHEMBL4790973
    • NCGC00259381-01
    • AKOS000120640
    • NSC9394
    • CHEMBL16435
    • BBL010502
    • benzoic acid methylester
    • Methyl benzoate, analytical standard
    • InChI=1/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H
    • AT34734
    • HSDB 5283
    • A844641
    • 93-58-3
    • Methyl benzoate (natural)
    • Methyl benzoate, 99%
    • STK021498
    • NSC-9394
    • METHYL BENZOATE [FCC]
    • NS00012849
    • AI3-00525
    • NCGC00091665-02
    • WLN: 1OVR
    • Tox21_201832
    • MDL: MFCD00008421
    • Inchi: 1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3
    • InChI Key: QPJVMBTYPHYUOC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)OC
    • BRN: 1072099

Computed Properties

  • Exact Mass: 136.05200
  • Monoisotopic Mass: 136.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Colorless transparent oily liquid
  • Density: 1.088 g/mL at 20 °C(lit.)
  • Melting Point: −12 °C (lit.)
  • Boiling Point: 198-199 °C(lit.)
  • Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
  • Refractive Index: n20/D 1.516(lit.)
  • Solubility: ethanol: soluble60%, clear (1mL/4ml)
  • Water Partition Coefficient: <0.1 g/100 mL at 22.5 ºC
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids, strong bases.
  • PSA: 26.30000
  • LogP: 1.47320
  • Merck: 6024
  • Vapor Pressure: <1 mmHg ( 20 °C)
  • FEMA: 2683
  • Sensitiveness: Sensitive to humidity
  • Solubility: Insoluble in water, miscible in methanol, ethanol, ether

Methyl benzoate Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H302,H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:UN 2938
  • WGK Germany:1
  • Hazard Category Code: 22
  • Safety Instruction: S36
  • RTECS:DH3850000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • TSCA:Yes
  • Toxicity:LD50 orally in rats: 3.43 g/kg (Smyth)
  • Explosive Limit:8.6-20%(V)
  • Storage Condition:The warehouse shall be ventilated and dried at low temperature, and stored and transported separately from food and oxidant

Methyl benzoate Customs Data

  • Customs Data:

    China Customs Code:

    2916310090

    Overview:

    2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Methyl benzoate Pricemore >>

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Methyl benzoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Zinc ;  12 h, 5 atm, 120 °C
Reference
Zn-Nx sites on N-doped carbon for aerobic oxidative cleavage and esterification of C(CO)-C bonds
Xie, Chao; Lin, Longfei ; Huang, Liang ; Wang, Zixin; Jiang, Zhiwei ; et al, Nature Communications, 2021, 12(1),

Production Method 2

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Vitamin B12 ,  Potassium carbonate Solvents: Methanol ;  0.1 MPa, rt → 80 °C; 24 h, 80 °C
Reference
Nitrogen-Doped Carbon-Modified Cobalt-Nanoparticle-Catalyzed Oxidative Cleavage of Lignin β-O-4 Model Compounds under Mild Conditions
Luo, Huihui; Wang, Lianyue; Li, Guosong; Shang, Sensen; Lv, Ying; et al, ACS Sustainable Chemistry & Engineering, 2018, 6(11), 14188-14196

Production Method 3

Reaction Conditions
1.1 Catalysts: Molybdate(3-), tetracosa-μ-oxododecaoxo[μ12-[phosphato(3-)-κO:κO:κO:κO′:κO′:κO′:… Solvents: Methanol ;  6 h, 80 °C
Reference
Nickel salt of phosphomolybdic acid as a bi-functional homogeneous recyclable catalyst for base free transformation of aldehyde into ester
Patel, Anjali; Patel, Jay, RSC Advances, 2020, 10(37), 22146-22155

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Cobalt oxide (CoO) ,  Cobalt ,  ZIF 67 Solvents: Methanol ;  12 h, 1 bar, 80 °C
Reference
Conversion of a metal-organic framework to N-doped porous carbon incorporating Co and CoO nanoparticles: direct oxidation of alcohols to esters
Zhou, Yu-Xiao; Chen, Yu-Zhen; Cao, Lina; Lu, Junling; Jiang, Hai-Long, Chemical Communications (Cambridge, 2015, 51(39), 8292-8295

Production Method 5

Reaction Conditions
1.1 Reagents: Malononitrile ,  Water Catalysts: 2894140-03-3 ;  6 h, 60 °C
Reference
Robust acid-base Ln-MOFs: searching for efficient catalysts in cycloaddition of CO2 with epoxides and cascade deacetalization-Knoevenagel reactions
Si, Xuezhen; Pan, Xuze; Xue, Jintang; Yao, Qingxia; Huang, Xianqiang; et al, RSC Advances, 2022, 12(52), 33501-33509

Production Method 6

Reaction Conditions
1.1 Solvents: Toluene ;  24 h, 80 °C
Reference
Esterification or Thioesterification of Carboxylic Acids with Alcohols or Thiols Using Amphipathic Monolith-SO3H Resin
Wakayama, Fumika; Ito, Ryo; Park, Kwihwan; Ishida, Moeka; Yamada, Yutaro; et al, Bulletin of the Chemical Society of Japan, 2021, 94(11), 2702-2710

Production Method 7

Reaction Conditions
1.1 Catalysts: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Methanol ;  7 h, 60 °C
Reference
Method for preparing methyl benzoate
, China, , ,

Production Method 8

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Methanol ;  < 10 min, 70 - 80 °C
Reference
Cleaner Production of Methyl Benzoate Using Solid Heterogenous Catalyst via Electromagnetic Waves as an Energy Source
Umrigar, Vaishali ; Chakraborty, Mousumi ; Parikh, Parimal, Journal of the Institution of Engineers (India): Series E, 2020, 101(2), 109-114

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Gold ,  Boron nitride Solvents: Methanol ;  10 h, 1 atm, 30 °C
Reference
Insight into the Effective Aerobic Oxidative Cross-Esterification of Alcohols over Au/Porous Boron Nitride Catalyst
Zhang, Rong; Yang, Xi; Tao, Zheng; Wang, Xiao; Wang, Huixiang; et al, ACS Applied Materials & Interfaces, 2019, 11(50), 46678-46687

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Cobalt ,  Atomic nitrogen ,  Graphene Solvents: Methanol ;  12 h, 1.1 atm, 60 °C
Reference
Competitive adsorption on single-atom catalysts: Mechanistic insights into the aerobic oxidation of alcohols over Co-N-C
Huang, Kuntao; Fu, Hongquan; Shi, Wen; Wang, Hongjuan; Cao, Yonghai ; et al, Journal of Catalysis, 2019, 377, 283-292

Production Method 11

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Gold compd. with palladium (1:1) (mesoporous silica-supported) ;  4 h, 60 °C
Reference
Aerobic oxidative esterification of primary alcohols over Pd-Au bimetallic catalysts supported on mesoporous silica nanoparticles
Tsai, Chih-Hsiang; Xu, Mengze; Kunal, Pranaw; Trewyn, Brian G., Catalysis Today, 2018, 306, 81-88

Production Method 12

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  3 h, rt → reflux
Reference
Rh(III)-catalyzed [4 + 1] cyclization of aryl substituted pyrazoles with cyclopropanols via C-H activation
Chen, Wenxi; Mao, Yan; Wang, Min; Ling, Fei; Li, Changchang; et al, Organic & Biomolecular Chemistry, 2023, 21(4), 775-782

Production Method 13

Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Carbon (Co/N-doped) Solvents: Water ;  12 h, 80 °C
Reference
One-pot pyrolysis method to fabricate Co/N co-doped hollow mesoporous spheres with carbon/silica binary shells for selective oxidation of arylalkanes
Xiang, Ganghua; Zhang, Lushuang; Yi, Chengfeng; Liu, Zhigang, Applied Surface Science, 2022, 577,

Production Method 14

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Copper carbide ,  Cobalt nitride Solvents: Methanol ;  6 h, 1 bar, 50 °C
Reference
Dual-Metal Hetero-Single-Atoms with Different Coordination for Efficient Synergistic Catalysis
Zhao, Xin; Wang, Fengliang; Kong, Xiang-Peng; Fang, Ruiqi ; Li, Yingwei, Journal of the American Chemical Society, 2021, 143(39), 16068-16077

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium formate Catalysts: Mesna ,  2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethyl sulfoxide ;  16 h, rt
Reference
Radical Chain Reduction via Carbon Dioxide Radical Anion (CO2•-)
Hendy, Cecilia M.; Smith, Gavin C.; Xu, Zihao ; Lian, Tianquan ; Jui, Nathan T., Journal of the American Chemical Society, 2021, 143(24), 8987-8992

Production Method 16

Reaction Conditions
1.1 Reagents: 2,3-Dihydro-1,3-dimethyl-2-(2,4,6-trimethoxyphenyl)-1H-benzimidazole Catalysts: 2490194-67-5 Solvents: Acetonitrile-d3 ;  12 h
Reference
Effects of Ligand Substitution on the Optical and Electrochemical Properties of (Pyridinedipyrrolide)zirconium Photosensitizers
Zhang, Yu ; Leary, Dylan C. ; Belldina, Anne M.; Petersen, Jeffrey L.; Milsmann, Carsten, Inorganic Chemistry, 2020, 59(20), 14716-14730

Production Method 17

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Silver oxide (Ag2O) Catalysts: Palladium ,  Silver (colloids) Solvents: Methanol ;  48 h, 80 °C
Reference
Pd-Colloids-Catalyzed/Ag2O-Oxidized General and Selective Esterification of Benzylic Alcohols
Sable, Vaibhav; Shah, Jagrut; Sharma, Anuja; Kapdi, Anant R., Chemistry - An Asian Journal, 2019, 14(15), 2639-2647

Production Method 18

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  4 - 16 h, reflux
Reference
5-Aryl-1,3,4-oxadiazol-2-ylthioalkanoic Acids: A Highly Potent New Class of Inhibitors of Rho/Myocardin-Related Transcription Factor (MRTF)/Serum Response Factor (SRF)-Mediated Gene Transcription as Potential Antifibrotic Agents for Scleroderma
Kahl, Dylan J.; Hutchings, Kim M.; Lisabeth, Erika Mathes; Haak, Andrew J.; Leipprandt, Jeffrey R.; et al, Journal of Medicinal Chemistry, 2019, 62(9), 4350-4369

Production Method 19

Reaction Conditions
1.1 Catalysts: Palladium ,  Poly(N-isopropylacrylamide) (thiolated, click products with zirconia complex) ,  Tetra-μ3-hydroxyhexakis[μ-[2-[(2-methyl-1-oxo-2-propen-1-yl)amino]-1,4-benzenedi… (click products with thiolated polyisopropylacrylamide) Solvents: Toluene ,  Water ;  4 h, 25 °C
Reference
Temperature responsive metal organic framework nanocrystal and preparation method and application thereof
, China, , ,

Production Method 20

Reaction Conditions
1.1 Reagents: 4-Phenyl-1-butene ,  Tempo Catalysts: Bis(hexafluoroacetylacetonato)palladium Solvents: Dichloromethane-d2 ,  Acetonitrile-d3 ,  Water ;  1 h, 1 atm, rt
1.2 Reagents: Trifluoromethanesulfonic acid
Reference
Palladium-Catalyzed Intermolecular Arylcarbonylation of Unactivated Alkenes: Incorporation of Bulky Aryl Groups at Room Temperature
Li, Xiang; Chen, Pinhong; Liu, Guosheng, Angewandte Chemie, 2018, 57(48), 15871-15876

Production Method 21

Reaction Conditions
1.1 Catalysts: Kunipia F (hydrogen-exchanged) ;  48 h, 100 °C
Reference
Depolymerization of Polyethers to Chloroesters Using Heterogeneous Proton-exchanged Montmorillonite Catalyst
Maeno, Zen; Yamada, Shota; Mitsudome, Takato; Mizugaki, Tomoo; Jitsukawa, Koichiro, ChemistrySelect, 2016, 1(2), 201-204

Methyl benzoate Raw materials

Methyl benzoate Preparation Products

Methyl benzoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:93-58-3)Methyl benzoate
Order Number:LE4687;LE25838473;LE10532
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:93-58-3)Methyl benzoate
Order Number:sfd18385
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:93-58-3)Methyl benzoate
LE4687;LE25838473;LE10532
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:93-58-3)Methyl benzoate
sfd18385
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email